Cas no 821777-06-4 (Benzonitrile, 2-chloro-4-[ethyl(2-methyl-2-propenyl)amino]-)

• Product Name: Benzonitrile, 2-chloro-4-[ethyl(2-methyl-2-propenyl)amino]-
• CAS No: 821777-06-4
• MF: C₁₃H₁₅ClN₂
• MW: 234.724601984024
• CID: 697270
• PubChem ID: 11345353
• Update Time: 2025-04-19

Benzonitrile, 2-chloro-4-[ethyl(2-methyl-2-propenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-4-[ethyl(2-methyl-2-propenyl)amino]-
• 2-chloro-4-[ethyl(2-methylprop-2-enyl)amino]benzonitrile
• SCHEMBL3057297
• AKOS012244770
• 821777-06-4
• DTXSID90463044

• Inchi： 1S/C13H15ClN2/c1-4-16(9-10(2)3)12-6-5-11(8-15)13(14)7-12/h5-7H,2,4,9H2,1,3H3
• InChI Key： USXYPRWSALDBLL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)N(CC)CC(=C)C

Computed Properties

• Exact Mass: 234.0923762g/mol
• Monoisotopic Mass: 234.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 27Ų